![molecular formula C18H19FN6O2 B2970417 6-[2-(Azepan-1-yl)-2-oxoethyl]-3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-one CAS No. 893932-75-7](/img/structure/B2970417.png)
6-[2-(Azepan-1-yl)-2-oxoethyl]-3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-[2-(Azepan-1-yl)-2-oxoethyl]-3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-one is a chemical compound that belongs to the class of triazolopyrimidine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
A study by Wang et al. (2006) explored the synthesis of similar triazolo[4,3-a]azepin compounds, highlighting their herbicidal potential against specific plants like rape and barnyard grass. This research emphasizes the chemical synthesis process and the structural determination using various spectroscopic methods, indicating potential agricultural applications (Wang et al., 2006).
Pharmacological Potential
Zhang et al. (2007) investigated the synthesis and structure-activity relationship (SAR) of triazolopyrimidines as anticancer agents. Their study elucidated the unique mechanism of tubulin inhibition by these compounds, which differ from that of paclitaxel, and their ability to overcome resistance in various drug-resistant tumor models. This suggests a promising therapeutic potential in cancer treatment (Zhang et al., 2007).
Antimicrobial Applications
Farghaly and Hassaneen (2013) synthesized pyrido[2,3-d]triazolo[4,3-a]pyrimidin-5-ones, evaluating their antimicrobial properties. They found certain compounds to exhibit significant activity against various microorganisms, implying potential use in developing new antimicrobial agents (Farghaly & Hassaneen, 2013).
Fluorophores and Imaging Applications
Eltyshev et al. (2018) described the synthesis of triazolo[4,5-d]pyrimidin-5-ones as blue fluorophores. Their photophysical properties, including good emission in the blue region, suggest potential applications in fluorescence imaging and materials science (Eltyshev et al., 2018).
Supramolecular Chemistry
Fonari et al. (2004) investigated pyrimidine derivatives for use in hydrogen-bonded supramolecular assemblies. Their research contributes to the understanding of pyrimidine-based structures in supramolecular chemistry, highlighting their potential in creating novel materials and molecular systems (Fonari et al., 2004).
properties
IUPAC Name |
6-[2-(azepan-1-yl)-2-oxoethyl]-3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN6O2/c19-13-6-5-7-14(10-13)25-17-16(21-22-25)18(27)24(12-20-17)11-15(26)23-8-3-1-2-4-9-23/h5-7,10,12H,1-4,8-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGZNFDICUPYWTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.